2,3-Dichloropropyl decanoate
Overview
Description
2,3-Dichloropropyl decanoate: is an organic compound with the molecular formula C13H24Cl2O2 and a molecular weight of 283.234 g/mol . It is an ester formed from the reaction of 2,3-dichloropropanol and decanoic acid. This compound is known for its applications in various fields, including chemistry, biology, and industry.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2,3-Dichloropropyl decanoate typically involves the esterification of 2,3-dichloropropanol with decanoic acid. The reaction is usually catalyzed by an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. The reaction is carried out under reflux conditions to ensure complete conversion of the reactants to the desired ester .
Industrial Production Methods: In industrial settings, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of advanced catalysts and optimized reaction conditions can further improve the production process .
Chemical Reactions Analysis
Types of Reactions: 2,3-Dichloropropyl decanoate can undergo various chemical reactions, including:
Hydrolysis: The ester bond can be hydrolyzed in the presence of water and an acid or base catalyst to yield 2,3-dichloropropanol and decanoic acid.
Substitution Reactions: The chlorine atoms in the compound can be substituted with other nucleophiles, such as hydroxide ions or amines, leading to the formation of different derivatives.
Common Reagents and Conditions:
Hydrolysis: Acidic or basic conditions with water.
Substitution: Nucleophiles such as hydroxide ions or am
Properties
CAS No. |
88606-76-2 |
|---|---|
Molecular Formula |
C13H24Cl2O2 |
Molecular Weight |
283.2 g/mol |
IUPAC Name |
2,3-dichloropropyl decanoate |
InChI |
InChI=1S/C13H24Cl2O2/c1-2-3-4-5-6-7-8-9-13(16)17-11-12(15)10-14/h12H,2-11H2,1H3 |
InChI Key |
KCEHDHNCSNRRCL-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCC(=O)OCC(CCl)Cl |
Origin of Product |
United States |
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